Cas no 1179098-30-6 (1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one)

• Product Name: 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one
• CAS No: 1179098-30-6
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 5250012
• Update Time: 2025-09-24

1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-BENZOFURAN-2-YL)-2-(METHYLSULFANYL)ETHAN-1-ONE
• Ethanone, 1-(2-benzofuranyl)-2-(methylthio)-
• 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one

• Inchi： 1S/C11H10O2S/c1-14-7-9(12)11-6-8-4-2-3-5-10(8)13-11/h2-6H,7H2,1H3
• InChI Key： REPOQRULPKFIIJ-UHFFFAOYSA-N
• SMILES： S(C)CC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 206.04
• Monoisotopic Mass: 206.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.5

Additional information on 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one

Introduction to 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one (CAS No. 1179098-30-6)

1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1179098-30-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone features a benzofuran core linked to a methylsulfanyl-substituted ethyl group, making it a versatile scaffold for further chemical modifications and biological evaluations. The structural motif of this compound positions it as a potential candidate for exploring novel pharmacological activities, particularly in the realm of medicinal chemistry.

The benzofuran moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets due to its aromaticity and electronic distribution. In particular, derivatives of benzofuran have been extensively studied for their roles in modulating enzyme activity, receptor binding, and other cellular processes. The presence of the methylsulfanyl group at the second carbon of the ethyl chain introduces an additional layer of functional complexity, which can influence both the physical properties and the reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with biological targets. Studies suggest that the 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one scaffold may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, preliminary virtual screening studies have highlighted its potential as a scaffold for developing inhibitors of cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway and are often targeted in therapeutic interventions for pain and inflammation.

The methylsulfanyl substituent, in particular, has been shown to enhance metabolic stability and bioavailability in drug candidates. This functional group is commonly found in bioactive molecules and has been associated with improved pharmacokinetic profiles. The incorporation of this moiety into the benzofuran core of 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one may contribute to its suitability as a lead compound for further optimization towards therapeutic applications.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays have indicated that it may possess properties relevant to neurological disorders, given the structural similarities between benzofuran derivatives and known neuroactive compounds. The interaction between the benzofuran ring and biological targets such as G protein-coupled receptors (GPCRs) or ion channels remains an area of active investigation. The methylsulfanyl group’s ability to form hydrogen bonds or engage in hydrophobic interactions could be critical for modulating receptor affinity and selectivity.

The synthesis of 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural integrity. Key synthetic strategies often involve Friedel-Crafts acylation or alkylation reactions to establish the benzofuran core, followed by nucleophilic substitution or condensation reactions to introduce the methylsulfanyl substituent. Advances in green chemistry principles have also influenced modern synthetic approaches, with efforts focused on minimizing waste and improving atom economy.

The compound’s solubility profile and chemical stability are critical factors in determining its suitability for various applications, including drug formulation and biological testing. Preliminary data suggest that 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one exhibits moderate solubility in common organic solvents, which facilitates its use in high-throughput screening (HTS) platforms. Additionally, its stability under standard storage conditions makes it amenable for long-term studies without significant degradation concerns.

The integration of high-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing this compound’s molecular structure. These analytical methods provide detailed insights into its chemical environment, confirming the presence of expected functional groups and ensuring purity standards are met before biological evaluation. Such rigorous characterization is essential for reproducible research outcomes.

Future directions in the study of 1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzofuran core or the ethyl chain, researchers can gain a deeper understanding of how structural changes influence biological activity. This approach is widely employed in medicinal chemistry to identify lead compounds with optimized pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable intermediate for agrochemical research, where benzofuran derivatives are increasingly recognized for their herbicidal or pesticidal properties. Furthermore, its role as a building block in material science cannot be overlooked, particularly in designing advanced polymers or liquid crystals where heterocyclic compounds contribute to enhanced material properties.

In conclusion,1-(1-Benzofuran-2-YL)-2-(methylsulfanyl)ethan-1-one (CAS No. 1179098-30-6) represents a promising entity within the realm of organic synthesis and drug discovery. Its structural characteristics offer a rich foundation for further exploration into novel therapeutic agents, while its synthetic accessibility ensures feasibility for large-scale investigations. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an increasingly significant role across multiple scientific disciplines.